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molecular formula C9H6FNO B017734 3-Acetyl-5-fluorobenzonitrile CAS No. 105515-21-7

3-Acetyl-5-fluorobenzonitrile

Cat. No. B017734
CAS RN: 105515-21-7
M. Wt: 163.15 g/mol
InChI Key: NVTOIWPMCLKTFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08399682B2

Procedure details

824 mg (0.900 mmol) of tris(dibenzylideneacetone)dipalladium and 1.23 g (1.98 mmol) of rac-1,1′-binaphthalene-2,2′-diylbis(diphenylphosphane) are added to 9.00 g (45.0 mmol) of 3-bromo-5-fluorobenzenecarbonitrile in toluene (300 ml) under an argon atmosphere. After the addition of 19.5 g (54.0 mmol) of (1-ethoxyvinyl)tributylstannane, the mixture is stirred under reflux overnight. The reaction mixture is subsequently concentrated and the residue is taken up in 300 ml of THF. After the addition of 100 ml of an aqueous 2N hydrogen chloride solution the mixture is stirred at room temperature for 2 h. The reaction mixture is subsequently neutralized with a saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and concentrated in vacuo. The crude product is purified by flash chromatography (mobile phase: cyclohexane/ethyl acetate 9:1). 7.11 g (97% of theory) of the title compound are obtained.
Name
(1-ethoxyvinyl)tributylstannane
Quantity
19.5 g
Type
reactant
Reaction Step One
Name
rac-1,1′-binaphthalene-2,2′-diylbis(diphenylphosphane)
Quantity
1.23 g
Type
reactant
Reaction Step Two
Name
3-bromo-5-fluorobenzenecarbonitrile
Quantity
9 g
Type
reactant
Reaction Step Two
Name
toluene
Quantity
300 mL
Type
solvent
Reaction Step Two
Name
tris(dibenzylideneacetone)dipalladium
Quantity
824 mg
Type
catalyst
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C1(C2C3C(=CC=CC=3)C=CC=2P(C2C=CC=CC=2)C2C=CC=CC=2)C2C(=CC=CC=2)C=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1.Br[C:48]1[CH:49]=[C:50]([C:55]#[N:56])[CH:51]=[C:52]([F:54])[CH:53]=1.[CH2:57]([O:59]C([Sn](CCCC)(CCCC)CCCC)=C)[CH3:58]>C1(C)C=CC=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[C:57]([C:48]1[CH:49]=[C:50]([C:55]#[N:56])[CH:51]=[C:52]([F:54])[CH:53]=1)(=[O:59])[CH3:58] |f:4.5.6.7.8|

Inputs

Step One
Name
(1-ethoxyvinyl)tributylstannane
Quantity
19.5 g
Type
reactant
Smiles
C(C)OC(=C)[Sn](CCCC)(CCCC)CCCC
Step Two
Name
rac-1,1′-binaphthalene-2,2′-diylbis(diphenylphosphane)
Quantity
1.23 g
Type
reactant
Smiles
C1(=C(C=CC2=CC=CC=C12)P(C1=CC=CC=C1)C1=CC=CC=C1)C1=C(C=CC2=CC=CC=C12)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
3-bromo-5-fluorobenzenecarbonitrile
Quantity
9 g
Type
reactant
Smiles
BrC=1C=C(C=C(C1)F)C#N
Name
toluene
Quantity
300 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
tris(dibenzylideneacetone)dipalladium
Quantity
824 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]

Conditions

Stirring
Type
CUSTOM
Details
the mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux overnight
Duration
8 (± 8) h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture is subsequently concentrated
ADDITION
Type
ADDITION
Details
After the addition of 100 ml of an aqueous 2N hydrogen chloride solution the mixture
STIRRING
Type
STIRRING
Details
is stirred at room temperature for 2 h
Duration
2 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases are dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product is purified by flash chromatography (mobile phase: cyclohexane/ethyl acetate 9:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(=O)C=1C=C(C=C(C1)F)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.